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Cat. No.: B1670715 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Salithion (Dioxabenzofos)

Introduction
Salithion, also known by its chemical name Dioxabenzofos, is an organophosphate

insecticide.[1] It functions as a non-systemic insecticide with contact, stomach, and respiratory

action.[1] Its primary mechanism of action involves the inhibition of acetylcholinesterase

(AChE), a critical enzyme in the nervous system.[1][2][3] This guide provides a comprehensive

overview of the physicochemical properties of Salithion, detailed experimental protocols for

their determination, and an illustration of its mechanism of action, tailored for researchers,

scientists, and professionals in drug development.

Physicochemical Properties
The following tables summarize the key physicochemical properties of Salithion

(Dioxabenzofos).

Table 1: General and Chemical Identity
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Property Value Source

Chemical Name

2-methoxy-4H-1,3,2-

benzodioxaphosphorine-2-

sulfide

[4][5]

Synonyms
Dioxabenzofos, Fenfosphorin,

Salithion
[1][6][7]

CAS Number 3811-49-2 [6][8][9]

Molecular Formula C₈H₉O₃PS [4][5][6][7][9][10][11]

Molecular Weight 216.19 g/mol [5][6][7][9][10]

Appearance White crystalline solid [6]

Table 2: Physical and Chemical Properties

Property Value Temperature pH Source

Melting Point 55-56 °C [6][7]

Vapor Pressure 420 mPa 20 °C [1]

Water Solubility 43 mg/L 20 °C 7 [1]

58 mg/L 30 °C [6][7]

Log P (Kow) 2.67 20 °C 7 [1]

Henry's Law

Constant
2.11 Pa m³/mol 25 °C [1]

Stability

Stable in weakly

acidic or alkaline

medium.

[6]

Experimental Protocols
The determination of the physicochemical properties of chemical compounds like Salithion

follows standardized guidelines to ensure accuracy and reproducibility. The Organisation for
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Economic Co-operation and Development (OECD) provides a set of internationally recognized

test methods.[12]

Water Solubility Determination (OECD Guideline 105)
The water solubility of a substance is its saturation mass concentration in water at a given

temperature.[12][13][14] For this determination, it is beneficial to have prior knowledge of the

substance's structural formula, vapor pressure, and hydrolysis characteristics as a function of

pH.[12][13][15] Two primary methods are described in OECD 105: the Column Elution Method

and the Flask Method.[12][13]

Column Elution Method: This method is suitable for substances with low water solubility (less

than 10⁻² g/L).[16]

Flask Method: This method is appropriate for substances with water solubility above 10⁻²

g/L.[13]

General Procedure for the Flask Method:

A sufficient amount of the test substance is added to a flask containing purified water.

The flask is agitated at a constant temperature (preferably 20 ± 0.5 °C) to achieve

equilibrium.[12][13]

The solution is then centrifuged or filtered to separate the undissolved substance.

The concentration of the substance in the clear aqueous solution is determined using a

suitable analytical method (e.g., HPLC, GC).[16]

A preliminary test is often conducted to estimate the approximate solubility and the time

required to reach saturation.[12][13]
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Experimental Workflow: Water Solubility (OECD 105 - Flask Method)

Start: Add Salithion to Water

Agitate at Constant Temperature (e.g., 20°C)

Step 1

Allow to Reach Equilibrium

Step 2

Centrifuge or Filter to Separate Phases

Step 3

Analyze Aqueous Phase Concentration (e.g., HPLC, GC)

Step 4

End: Determine Water Solubility

Step 5

Click to download full resolution via product page

Caption: Workflow for determining water solubility using the OECD 105 Flask Method.

Octanol-Water Partition Coefficient (Log P)
Determination (OECD Guideline 107)
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The n-octanol-water partition coefficient (Kow or P) is a measure of a substance's lipophilicity

and is defined as the ratio of its equilibrium concentrations in n-octanol and water.[17][18] The

Shake Flask Method is a common technique for determining Log P values in the range of -2 to

4.[19][20][21]

General Procedure for the Shake Flask Method:

Solutions of the test substance in n-octanol and water are prepared.

The two immiscible solvents are placed in a vessel and mechanically shaken until

equilibrium is reached.[17][19]

The mixture is then centrifuged to ensure complete separation of the two phases.[17][19]

The concentration of the test substance in both the n-octanol and water phases is

determined using an appropriate analytical technique.[20][21]

The partition coefficient is calculated as the ratio of the concentration in the n-octanol phase

to the concentration in the aqueous phase.[22]

The experiment is typically performed at a constant temperature, between 20°C and 25°C.

[20][21]

Hydrolysis as a Function of pH (OECD Guideline 111)
This test evaluates the abiotic hydrolytic transformation of a chemical in aqueous systems at

environmentally relevant pH values (typically pH 4, 7, and 9).[23][24][25] The rate of hydrolysis

and the identity of degradation products are determined.[23][25]

General Procedure:

Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.[25][26]

The test substance is added to these buffer solutions (at a concentration not exceeding 0.01

M or half its saturation concentration) and incubated in the dark at a constant temperature.

[26]
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A preliminary test is often conducted at an elevated temperature (e.g., 50°C) for 5 days to

quickly assess the substance's stability.[26][27]

For substances that show instability, a main test is carried out at different temperatures to

determine the hydrolysis rate constant.[27]

At various time intervals, samples are analyzed for the concentration of the parent substance

and any hydrolysis products.[25]

From this data, the rate of hydrolysis and the half-life (DT50) of the substance at different pH

values are calculated.[27]

Mechanism of Action: Acetylcholinesterase
Inhibition
Salithion, like other organophosphate insecticides, exerts its toxic effect by inhibiting the

enzyme acetylcholinesterase (AChE).[1][3][28] AChE is a serine hydrolase that plays a crucial

role in the nervous system by breaking down the neurotransmitter acetylcholine (ACh) into

choline and acetic acid.[2][29] This process terminates the nerve impulse at cholinergic

synapses.[30]

The inhibition of AChE by organophosphates leads to an accumulation of acetylcholine in the

synaptic cleft.[2][29][31] This results in the continuous stimulation of acetylcholine receptors,

leading to hyperstimulation of the nervous system and ultimately causing paralysis and death in

insects.[28][31] The organophosphate binds to the serine residue in the active site of AChE,

forming a stable, phosphorylated enzyme that is no longer capable of hydrolyzing

acetylcholine.[28][31]
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Signaling Pathway: Acetylcholinesterase Inhibition by Salithion
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Caption: Mechanism of acetylcholinesterase inhibition by Salithion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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